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Compound of Interest

Compound Name: 1-(Chloromethoxy)octadecane

Cat. No.: B15334931 Get Quote

Researchers, scientists, and drug development professionals are advised that comprehensive

safety and handling guidelines for 1-(Chloromethoxy)octadecane are not readily available in

the public domain. Extensive searches for a specific Safety Data Sheet (SDS), detailed

handling procedures, and toxicity data for this compound have not yielded sufficient information

to compile a complete technical guide as requested.

It is crucial to distinguish 1-(Chloromethoxy)octadecane (also known as octadecyl

chloromethyl ether) from the more thoroughly documented compound 1-Chlorooctadecane.

These are distinct chemical entities with different structures and likely different toxicological and

reactivity profiles. The majority of available safety information relates to 1-Chlorooctadecane

and should not be substituted for data on 1-(Chloromethoxy)octadecane.

Limited Information Found:
While a comprehensive safety profile is unavailable, some information regarding the synthesis

and application of 1-(Chloromethoxy)octadecane has been identified.

Synthesis: One documented method for the preparation of octadecyl chloromethyl ether

involves the reaction of octadecyl alcohol with paraformaldehyde.[1][2] In this process, melted

octadecyl alcohol is reacted with paraformaldehyde in a specialized kettle. Gaseous

hydrochloric acid is then introduced under pressure with stirring until the reaction is complete.

[1] This synthesis process involves hazardous materials and should only be conducted by

trained professionals in a controlled laboratory setting with appropriate safety measures.
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Applications: 1-(Chloromethoxy)octadecane has been mentioned in patent literature as a

component in organic cold chemical sterilant formulations.[3][4] Its role in these mixtures

appears to be related to its chemical properties that contribute to the overall sterilizing effect.[3]

General Safety Precautions for Analogous
Compounds:
Given the lack of specific data for 1-(Chloromethoxy)octadecane, a highly cautious approach

is warranted. When handling this or any novel chemical, it is best practice to assume it is

hazardous. The following general precautions, often recommended for chloroalkanes and

ethers, should be considered as a minimum standard:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile or neoprene), safety goggles or a face shield, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Handling: Avoid direct contact with skin and eyes. Do not ingest.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of the chemical and any contaminated materials in accordance with local,

state, and federal regulations.

Due to the absence of quantitative safety data and detailed experimental protocols in the

available literature, the requested data tables and Graphviz diagrams illustrating specific

workflows or signaling pathways for 1-(Chloromethoxy)octadecane cannot be generated.

It is strongly recommended that any organization intending to work with 1-
(Chloromethoxy)octadecane conduct a thorough hazard assessment and, if possible, obtain

a Safety Data Sheet directly from the manufacturer or supplier. The information provided here

is for informational purposes only and does not constitute a formal safety and handling guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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